Ytterbium(III) oxide crystal structure and space group
Ytterbium(III) oxide crystal structure and space group
An In-depth Technical Guide to the Crystal Structure and Space Group of Ytterbium(III) Oxide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the crystal structure and space group of Ytterbium(III) oxide (Yb₂O₃), a material of significant interest in various scientific and technological fields, including as a dopant in laser crystals and in certain ceramic and glass formulations. This document details the crystallographic parameters, coordination environments, and experimental methodologies used for its characterization.
Dominant Crystal Structure: C-type Cubic Bixbyite
Ytterbium(III) oxide predominantly crystallizes in the C-type rare-earth sesquioxide structure, which is a cubic bixbyite-type structure.[1][2] This structure is related to the fluorite structure, with one-quarter of the anion sites vacant in an ordered manner.[1][3] This ordering of vacancies leads to a doubling of the lattice parameter compared to the simple fluorite structure.
The crystal system for this common phase is cubic , and its space group is Ia-3 (space group number 206).[1][4]
Coordination Environment
In the C-type cubic structure of Yb₂O₃, there are two non-equivalent crystallographic sites for the Ytterbium (Yb³⁺) cations.[4][5] Both Yb³⁺ ions are six-coordinated, bonded to six oxygen (O²⁻) anions.[4][5] However, the coordination polyhedra are distorted octahedra.[4][5]
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Yb³⁺ Site 1: One of the ytterbium sites is bonded to six equivalent oxygen atoms, forming YbO₆ octahedra that share both corners and edges.[4]
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Yb³⁺ Site 2: The second ytterbium site is also bonded to six oxygen atoms, but in a more distorted octahedral environment.[4] The Yb-O bond distances for this site have a greater variation.[4]
The oxygen anions are in turn coordinated by four Ytterbium cations, forming distorted OYb₄ trigonal pyramids.[4]
Tabulated Crystallographic Data
The following table summarizes the key crystallographic data for the common cubic (Ia-3) phase of Ytterbium(III) oxide.
| Parameter | Value | Reference |
| Crystal System | Cubic | [1][4] |
| Space Group | Ia-3 (No. 206) | [1][4] |
| Lattice Parameter (a) | ~10.43 - 10.45 Å | [1][2] |
| Unit Cell Volume | ~1134 - 1141 ų | |
| Formula Units (Z) | 16 | |
| Calculated Density | ~9.17 g/cm³ | [1] |
| Atomic Positions | ||
| Yb1 (8b) | (1/4, 1/4, 1/4) | |
| Yb2 (24d) | (x, 0, 1/4) with x ≈ -0.03 | |
| O (48e) | (x, y, z) with x≈0.39, y≈0.15, z≈0.38 |
Note: The exact lattice parameters and atomic positions can vary slightly depending on the synthesis method and experimental conditions.
Polymorphism in Ytterbium(III) Oxide
While the C-type cubic structure is the most stable and commonly observed phase, another cubic polymorph of Yb₂O₃ has been reported, crystallizing in the I2₁3 space group (space group number 199). This phase also has a cubic crystal system. The relationship and transformation between these phases are subjects of ongoing research.
Experimental Protocols for Crystal Structure Determination
The determination of the crystal structure of Ytterbium(III) oxide is primarily accomplished through powder X-ray diffraction (XRD) and neutron diffraction techniques, often coupled with Rietveld refinement for detailed structural analysis.
Synthesis of Ytterbium(III) Oxide Powder
A common method for preparing polycrystalline Yb₂O₃ for diffraction studies is through a wet chemical synthesis route followed by calcination.[1][2]
Protocol for Wet Chemical Synthesis and Calcination:
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Precursor Preparation: Dissolve a stoichiometric amount of Ytterbium(III) nitrate (B79036) hexahydrate (Yb(NO₃)₃·6H₂O) in deionized water.
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Precipitation: Add an aqueous solution of a precipitating agent, such as ammonium (B1175870) hydroxide (B78521) (NH₄OH) or oxalic acid (H₂C₂O₄), dropwise to the ytterbium nitrate solution while stirring vigorously to precipitate ytterbium hydroxide (Yb(OH)₃) or ytterbium oxalate (B1200264) (Yb₂(C₂O₄)₃).
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Washing and Drying: Filter the precipitate and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and by-products. Dry the resulting powder in an oven at a temperature of 80-100 °C for several hours.
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Calcination: Calcine the dried powder in a furnace at a high temperature, typically around 900 °C for 4 hours in an air atmosphere, to decompose the hydroxide or oxalate into Ytterbium(III) oxide.[1][2] The final product is a fine white powder of Yb₂O₃.
Powder X-ray Diffraction (XRD) Analysis
Objective: To obtain the diffraction pattern of the synthesized Yb₂O₃ powder to determine its crystal phase, lattice parameters, and crystallite size.
Instrumentation: A standard powder X-ray diffractometer equipped with a CuKα radiation source (λ = 1.5406 Å) is typically used.
Protocol:
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Sample Preparation: A small amount of the calcined Yb₂O₃ powder is gently pressed into a sample holder to create a flat, smooth surface.
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Data Collection:
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Mount the sample holder in the diffractometer.
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Set the data collection parameters. A typical scan would be over a 2θ range of 20° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.
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Data Analysis:
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The resulting diffraction pattern is analyzed to identify the peak positions and intensities.
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The phase is identified by comparing the experimental pattern with standard diffraction patterns from databases such as the JCPDS-ICDD.
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For detailed structural information, Rietveld refinement is performed using software like FULLPROF or GSAS. This analysis refines the lattice parameters, atomic positions, and other structural details to achieve the best fit between the calculated and observed diffraction patterns.[6]
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Neutron Diffraction
Neutron diffraction is a powerful complementary technique to XRD, particularly for accurately determining the positions of light atoms like oxygen in the presence of heavy atoms like ytterbium.
Objective: To precisely determine the oxygen sublattice structure and investigate any magnetic ordering at low temperatures.
Instrumentation: A high-resolution neutron powder diffractometer at a research reactor or spallation source is required.
Protocol:
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Sample Preparation: A larger quantity of the Yb₂O₃ powder (typically a few grams) is loaded into a vanadium sample can, which is chosen for its low neutron scattering cross-section.
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Data Collection: The sample is placed in the neutron beam, and diffraction data are collected over a wide range of scattering angles. Data collection times are generally longer than for XRD.
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Data Analysis: Similar to XRD, Rietveld refinement is used to analyze the neutron diffraction data. The refinement provides highly accurate atomic positions, especially for the oxygen atoms, due to the comparable neutron scattering lengths of ytterbium and oxygen.
Logical Relationship of Ytterbium(III) Oxide Crystal Structures
The following diagram illustrates the primary crystal structure of Ytterbium(III) oxide and its relationship to the less common polymorphic form.
Caption: Relationship between the common and polymorphic crystal structures of Yb₂O₃.
This guide provides a foundational understanding of the crystal structure of Ytterbium(III) oxide. For professionals in drug development, the precise control and characterization of the crystal structure of materials used as excipients or in delivery systems are crucial for ensuring product consistency and performance. The detailed structural knowledge of Yb₂O₃ is also vital for its application in advanced materials and technologies.
References
- 1. researchgate.net [researchgate.net]
- 2. Production and Characterization of RE3+:Yb2O3 Nanoparticles | Scientific.Net [scientific.net]
- 3. scispace.com [scispace.com]
- 4. Yb2O3 for Laser Crystals: Synthesis, Properties, and Applications in High-Power Lasers [stanfordmaterials.com]
- 5. Ytterbium oxide nanofibers: fabrication and characterization for energy applications - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Rietveld refinement of YbCoO3 prepared from aqueous solution-gel precursor | Powder Diffraction | Cambridge Core [cambridge.org]
